![molecular formula C19H16ClN5O3S B2667429 4-(2-(2-(3-(3-Chlorophenyl)ureido)thiazol-4-yl)acetamido)benzamide CAS No. 921487-09-4](/img/structure/B2667429.png)
4-(2-(2-(3-(3-Chlorophenyl)ureido)thiazol-4-yl)acetamido)benzamide
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Description
This compound is a derivative of thiazole, a heterocyclic organic compound with a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms . It belongs to the class of organic compounds known as phenylimidazoles . These are polycyclic aromatic compounds containing a benzene ring linked to an imidazole ring through a CC or
Scientific Research Applications
Anticancer Potential
Research on compounds structurally related to 4-(2-(2-(3-(3-Chlorophenyl)ureido)thiazol-4-yl)acetamido)benzamide has shown significant anticancer activities. For instance, the study by Ravinaik et al. (2021) on substituted N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides revealed moderate to excellent anticancer activity against various cancer cell lines, including breast, lung, colon, and ovarian cancer, with some derivatives showing higher activity than the reference drug, etoposide (Ravinaik et al., 2021). This highlights the potential of thiazol-4-yl compounds in cancer treatment.
Antimicrobial Activities
Thiazole derivatives, akin to this compound, have been investigated for their antimicrobial properties. Talupur et al. (2021) synthesized and evaluated the antimicrobial efficacy of 3-(5-(2-oxido)-(4-substituted phenoxy)-benzo[d]dioxaphosphole-tetrazol-thiophene-2-carboxamides, showcasing their potential against various microbial strains (Talupur et al., 2021). This indicates the broad utility of such compounds in combating microbial infections.
Pharmacological Investigations
Further, compounds related to this compound have been explored for their pharmacological properties. For example, Senthilraja and Alagarsamy (2012) synthesized a series of thiazolidin-4-ones and investigated their anticonvulsant activities, identifying several compounds with significant efficacy (Senthilraja & Alagarsamy, 2012). This study suggests the potential of thiazol-4-yl derivatives in developing new treatments for convulsive disorders.
properties
IUPAC Name |
4-[[2-[2-[(3-chlorophenyl)carbamoylamino]-1,3-thiazol-4-yl]acetyl]amino]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16ClN5O3S/c20-12-2-1-3-14(8-12)23-18(28)25-19-24-15(10-29-19)9-16(26)22-13-6-4-11(5-7-13)17(21)27/h1-8,10H,9H2,(H2,21,27)(H,22,26)(H2,23,24,25,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MGWNRAKENBWPRO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)NC(=O)NC2=NC(=CS2)CC(=O)NC3=CC=C(C=C3)C(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16ClN5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
429.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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